Cas no 1450660-93-1 (2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid)

• Product Name: 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid
• CAS No: 1450660-93-1
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5058217
• Update Time: 2025-10-30

2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid
• 2-METHYL-1-(3-METHYLBUTANOYL)INDOLE-3-CARBOXYLIC ACID

• Inchi： 1S/C15H17NO3/c1-9(2)8-13(17)16-10(3)14(15(18)19)11-6-4-5-7-12(11)16/h4-7,9H,8H2,1-3H3,(H,18,19)
• InChI Key： IFOYMEGAQKNFMY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1C(C)=C(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid

Comprehensive Overview of 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid (CAS No. 1450660-93-1)

2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid (CAS No. 1450660-93-1) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their diverse biological activities. The presence of both methyl and 3-methylbutanoyl substituents on the indole backbone enhances its structural uniqueness, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for indole-based compounds has surged due to their applications in medicinal chemistry and biotechnology. Researchers are particularly interested in 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid for its potential role in modulating enzyme activity and receptor binding. Its carboxylic acid functional group allows for further derivatization, enabling the synthesis of novel analogs with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical.

The synthesis of 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid typically involves multi-step organic reactions, including acylation and esterification, followed by hydrolysis to yield the final product. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure compliance with stringent quality control standards, which are essential for applications in pharmaceutical formulations and clinical research.

From an industrial perspective, CAS No. 1450660-93-1 is gaining attention as a high-value intermediate in the production of bioactive molecules. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, makes it an attractive candidate for sustainable manufacturing. This aligns with the growing emphasis on environmentally friendly synthesis and reduced carbon footprint in the chemical industry.

In the context of drug discovery, 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid has been explored for its potential interactions with central nervous system (CNS) targets. Preliminary studies suggest its relevance in neuroprotective and anti-inflammatory pathways, although further in vivo validation is required. These findings resonate with the increasing public interest in neurological health and cognitive enhancement, topics frequently searched in health forums and academic databases.

Another area of interest is the compound's potential role in metabolic regulation. Given the global rise in metabolic disorders such as diabetes and obesity, researchers are investigating indole derivatives for their ability to modulate metabolic enzymes and signaling pathways. This aligns with trending searches on natural metabolic boosters and synthetic analogs, highlighting the compound's relevance to contemporary health challenges.

For laboratory use, 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid is typically handled under controlled conditions to ensure stability. Proper storage in cool, dry environments and protection from light exposure are recommended to maintain its efficacy. These precautions are critical for research reproducibility, a key concern in scientific communities and peer-reviewed studies.

In summary, 2-Methyl-1-(3-methylbutanoyl)-1H-indole-3-carboxylic acid (CAS No. 1450660-93-1) represents a versatile and promising compound in modern chemical research. Its structural features, combined with emerging applications in drug development and biotechnology, position it as a subject of ongoing investigation. As scientific inquiries into indole chemistry and therapeutic innovation continue to expand, this compound is likely to remain a focal point for both academic and industrial research.